Cas no 1783741-84-3 (1-(difluoromethyl)cyclopentanecarboxylic acid)

• Product Name: 1-(difluoromethyl)cyclopentanecarboxylic acid
• CAS No: 1783741-84-3
• MF: C₇H₁₀F₂O₂
• MW: 164.149909496307
• MDL: MFCD28247443
• CID: 4613916
• PubChem ID: 84764731
• Update Time: 2025-06-07

1-(difluoromethyl)cyclopentanecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(difluoromethyl)cyclopentane-1-carboxylic acid
• 1-(difluoromethyl)cyclopentanecarboxylic acid

• MDL： MFCD28247443
• Inchi： 1S/C7H10F2O2/c8-5(9)7(6(10)11)3-1-2-4-7/h5H,1-4H2,(H,10,11)
• InChI Key： KFBQNHZHLRBJIQ-UHFFFAOYSA-N
• SMILES： FC(C1(C(=O)O)CCCC1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 162
• XLogP3: 2
• Topological Polar Surface Area: 37.3

Additional information on 1-(difluoromethyl)cyclopentanecarboxylic acid

Introduction to 1-(difluoromethyl)cyclopentanecarboxylic acid (CAS No. 1783741-84-3)

1-(difluoromethyl)cyclopentanecarboxylic acid, identified by its Chemical Abstracts Service (CAS) number 1783741-84-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of cyclopentanecarboxylic acids, which are known for their diverse biological activities and potential applications in drug development. The presence of a difluoromethyl group in its molecular structure introduces unique electronic and steric properties, making it a valuable scaffold for designing novel bioactive molecules.

The structural motif of 1-(difluoromethyl)cyclopentanecarboxylic acid consists of a cyclopentane ring substituted with a carboxylic acid group at one position and a difluoromethyl group at another. This configuration imparts distinct physicochemical properties, such as increased metabolic stability and enhanced binding affinity to biological targets. Such characteristics are highly desirable in the development of pharmaceutical agents, where optimizing pharmacokinetic profiles is crucial for therapeutic efficacy.

In recent years, the pharmaceutical industry has placed increasing emphasis on the exploration of fluorinated compounds due to their ability to modulate biological activity and improve drug-like properties. The difluoromethyl group, in particular, is renowned for its ability to enhance lipophilicity, metabolic stability, and binding interactions with enzymes and receptors. These attributes have been leveraged in the design of various therapeutic agents, including antiviral, anticancer, and anti-inflammatory drugs. The compound 1-(difluoromethyl)cyclopentanecarboxylic acid exemplifies the potential of fluorinated heterocycles as privileged scaffolds in medicinal chemistry.

One of the most compelling aspects of 1-(difluoromethyl)cyclopentanecarboxylic acid is its versatility as a building block for more complex molecules. Researchers have utilized this compound to synthesize derivatives with tailored biological activities, demonstrating its utility in hit identification and lead optimization campaigns. For instance, studies have shown that derivatives of this scaffold exhibit promising activity against certain enzymatic targets implicated in inflammatory diseases. The ability to fine-tune the properties of these derivatives by modifying other functional groups or substituents makes 1-(difluoromethyl)cyclopentanecarboxylic acid a valuable asset in drug discovery pipelines.

The synthesis of 1-(difluoromethyl)cyclopentanecarboxylic acid represents a significant achievement in organic chemistry, reflecting advancements in synthetic methodologies that enable the efficient construction of complex molecular architectures. Modern synthetic approaches often involve multi-step sequences that incorporate fluorine atoms with high precision, ensuring the desired regioselectivity and stereochemistry. These methodologies are critical for producing high-purity compounds like 1-(difluoromethyl)cyclopentanecarboxylic acid, which is essential for downstream applications such as biological assays and preclinical studies.

Recent research has also highlighted the role of computational chemistry in optimizing the synthesis and application of 1-(difluoromethyl)cyclopentanecarboxylic acid. Molecular modeling techniques have been employed to predict the binding modes of this compound with biological targets, providing insights into its mechanism of action. Such computational studies not only accelerate the drug discovery process but also help in rationalizing structure-activity relationships (SARs), guiding the design of next-generation analogs with improved pharmacological profiles.

The pharmacological potential of 1-(difluoromethyl)cyclopentanecarboxylic acid has been further explored through preclinical investigations. These studies have revealed that certain derivatives exhibit inhibitory effects on key enzymes involved in disease pathways, suggesting their therapeutic relevance. For example, modifications to the scaffold have led to compounds that show promise in modulating inflammatory responses by targeting specific signaling cascades. Such findings underscore the importance of fluorinated cyclopentanecarboxylates as pharmacophores in addressing unmet medical needs.

In addition to its applications in drug development, 1-(difluoromethyl)cyclopentanecarboxylic acid has found utility as an intermediate in synthetic chemistry. Its unique structural features make it a versatile precursor for generating more complex fluorinated compounds, which are increasingly relevant in various industries beyond pharmaceuticals. For instance, researchers have utilized this compound to develop novel materials with enhanced optical or electronic properties, demonstrating its broad applicability.

The future prospects for 1-(difluoromethyl)cyclopentanecarboxylic acid are promising, with ongoing research aimed at expanding its chemical space and exploring new therapeutic applications. Advances in synthetic methodologies and computational tools will continue to drive innovation in this field, enabling the discovery of more effective and targeted treatments for human diseases. As our understanding of fluorinated compounds grows, so too will their role in shaping the future of medicine and materials science.